Cas no 1803610-62-9 (5-amino-4-chloro-2-fluorobenzonitrile hydrochloride)

• Product Name: 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride
• CAS No: 1803610-62-9
• MF: C₇H₅Cl₂FN₂
• MW: 207.03240275383
• MDL: MFCD28246542
• CID: 5249545
• PubChem ID: 91663026
• Update Time: 2025-06-08

5-amino-4-chloro-2-fluorobenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride

• MDL： MFCD28246542
• Inchi： 1S/C7H4ClFN2.ClH/c8-5-2-6(9)4(3-10)1-7(5)11;/h1-2H,11H2;1H
• InChI Key： XYTDWONCQXKDOY-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C(Cl)=CC=1F)#N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride

Introduction to 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride (CAS No. 1803610-62-9)

5-amino-4-chloro-2-fluorobenzonitrile hydrochloride (CAS No. 1803610-62-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The compound's molecular formula is C₈H₆ClFN₂·HCl, and it has a molecular weight of approximately 231.09 g/mol.

The chemical structure of 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride consists of a benzene ring substituted with an amino group, a chlorine atom, a fluorine atom, and a cyano group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential therapeutic applications. 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride is one such compound that has shown promise in this regard. Research studies have indicated that this compound exhibits significant antimicrobial and antitumor activities, which are crucial for the development of new drugs targeting infectious diseases and cancer.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride demonstrated potent inhibitory effects against several strains of bacteria, including both Gram-positive and Gram-negative species. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This finding highlights the potential of 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride as a lead compound for the development of novel antibiotics.

Beyond its antimicrobial properties, 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound exhibited significant cytotoxic effects against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation. These findings suggest that 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride could be a valuable candidate for further investigation as an anticancer agent.

The synthesis of 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-chloro-2-fluoroaniline with cyanogen bromide in an acidic medium, followed by treatment with hydrochloric acid to form the hydrochloride salt. This synthetic method is highly efficient and can be scaled up for industrial production.

In addition to its potential therapeutic applications, 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride is also used as an intermediate in the synthesis of other complex organic molecules. Its reactivity and functional group versatility make it a valuable building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

The safety profile of 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride has been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be worn when handling this compound.

In conclusion, 5-amino-4-chloro-2-fluorobenzonitrile hydrochloride (CAS No. 1803610-62-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.